Methyl 3-chloro-5-cyano-4-hydroxybenzoate

• Molecular Formula: C9H6ClNO3
• Molecular Weight: 211.60 g/mol
• IUPAC Name: methyl 3-chloro-5-cyano-4-hydroxybenzoate
• InChI: InChI=1S/C9H6ClNO3/c1-14-9(13)5-2-6(4-11)8(12)7(10)3-5/h2-3,12H,1H3
• InChI Key: GQPXYNMBPLSNQT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C(=C1)Cl)O)C#N

Description

Methyl 3-chloro-5-cyano-4-hydroxybenzoate is a useful research compound. Its molecular formula is C9H6ClNO3 and its molecular weight is 211.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-cyano-4-hydroxybenzoate (2.00 g) was dissolved in chloroform (15 mL) and methanol (5 mL), and N-chlorosuccinimide (3.62 g) and 4N hydrochloric acid-ethyl acetate (6.8 mL) were added to the solution, and then the mixture was stirred at room temperature for 1 hour. The solvent was distilled off under reduced pressure and a mixture of methanol and water in a mixing ratio of 9:1 was added, and then the precipitated crystal was washed with water and isopropyl alcohol to obtain the title compound (1.27 g) as a colorless crystal.